Methyl 2-chloro-5-fluoro-4-methylbenzoate

• CAS No.: 1095005-98-3
• Molecular Formula: C9H8ClFO2
• Molecular Weight: 202.61 g/mol
• IUPAC Name: methyl 2-chloro-5-fluoro-4-methylbenzoate
• InChI: InChI=1S/C9H8ClFO2/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key: MKCMXWRYOHVMRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)C(=O)OC)Cl

Description

Methyl 2-chloro-5-fluoro-4-methylbenzoate is a useful research compound. Its molecular formula is C9H8ClFO2 and its molecular weight is 202.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-bromo-2-chloro-5-fluoro-4-methylbenzene (70 g) dissolved in ethyl acetate (400 mL) was added N,N-diisopropylethylamine (161 mL), dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct (5.15 g) and methanol (120 mL). The resulting mixture was stirred at 90° C. for 24 h under carbon monoxide (4 bar) in a 1.5 L autoclave. Further dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct (2.57 g) was added and the reaction heated at 90° C. for a further 3 h. The cooled reaction mixture was evaporated to dryness and the residue purified by silica chromatography, eluting with 50% dichloromethane in iso-hexane to give the subtitle compound (57.7 g).